Cas no 1806911-32-9 (2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1806911-32-9
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4859792
• Update Time: 2025-05-21

2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-5-4(9)3(6(10)11)2(1-15-5)7(12,13)14/h1,6H
• InChI Key： LYVXATDCYSHCLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine, identified by the CAS number 1806911-32-9, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: a bromine atom at position 2, a difluoromethyl group at position 4, a fluorine atom at position 3, and a trifluoromethyl group at position 5. These substituents not only enhance the molecule's stability but also impart distinct electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The presence of fluorine atoms in the molecule significantly alters its physicochemical properties, such as lipophilicity and bioavailability. For instance, the trifluoromethyl group at position 5 contributes to increased molecular weight and enhances resistance to metabolic degradation, which is crucial for designing drugs with improved pharmacokinetic profiles. Similarly, the difluoromethyl group at position 4 introduces additional fluorination, further modulating the molecule's reactivity and selectivity in various chemical reactions.

The bromine atom at position 2 plays a pivotal role in enabling further functionalization of the molecule. Bromine is a highly reactive halogen, making it an excellent leaving group in substitution reactions. This feature allows chemists to introduce diverse functional groups at this position, thereby expanding the scope of potential applications. For example, replacing bromine with other substituents can lead to the creation of novel agrochemicals with enhanced pesticidal activity or advanced materials with tailored electronic properties.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Pyridine derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable leads in drug development. Recent studies have demonstrated that 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine exhibits potent inhibitory effects against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. Its unique combination of substituents allows for precise targeting of these enzymes while minimizing off-target effects, which is a critical factor in drug efficacy and safety.

In addition to its medicinal applications, this compound has also found utility in materials science. The pyridine ring's aromaticity and the electron-withdrawing nature of its substituents make it an attractive candidate for use in organic electronics. For instance, incorporating this compound into polymer frameworks can enhance charge transport properties, leading to improved performance in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers are actively exploring these possibilities, leveraging computational modeling and experimental techniques to optimize its electronic characteristics.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine involves a multi-step process that combines halogenation, fluorination, and substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, reducing production costs and minimizing waste generation.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No.: 1806911-32-9) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in the development of innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.